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Compound of Interest

Compound Name: (S)-TCO-PEG3-amine

Cat. No.: B11829541

Audience: Researchers, scientists, and drug development professionals.
Introduction

(S)-TCO-PEG3-amine is a versatile chemical tool employed in bioconjugation and drug
delivery.[1] It features a trans-cyclooctene (TCO) moiety, which is known for its high reactivity in
strain-promoted inverse-electron-demand Diels-Alder cycloaddition (SPIEDAC) reactions with
tetrazine derivatives. This "click chemistry" is characterized by its rapid kinetics, high specificity,
and biocompatibility, as it proceeds efficiently under mild, aqueous conditions without the need
for a catalyst.[2][3] The polyethylene glycol (PEG) spacer enhances solubility and stability,
while the amine group allows for conjugation to various biomolecules.[1][4] These properties
make (S)-TCO-PEG3-amine an ideal reagent for labeling cells for various applications,
including imaging, diagnostics, and targeted drug delivery.[1][3][5]

The TCO-tetrazine ligation is one of the fastest bioorthogonal reactions known, with second-
order rate constants reported to be in the range of 1 to 1 x 106 M~1s~1[2] This rapid reaction
allows for efficient labeling even at low concentrations of reactants.[2][6]

Data Presentation

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation
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Experimental Protocols

This protocol describes the labeling of cells that have been metabolically engineered to display
tetrazine groups on their surface. This is a common strategy where cells are cultured with a
tetrazine-modified sugar, which is then incorporated into cell surface glycans.

Materials

o Cells metabolically labeled with tetrazine moieties
e (S)-TCO-PEG3-amine

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Phosphate-Buffered Saline (PBS), pH 7.4

» Cell culture medium

e Bovine Serum Albumin (BSA)
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e Microcentrifuge tubes
o Orbital shaker or rocker
Protocol for Cell Labeling
o Cell Preparation:

o Harvest tetrazine-labeled cells and wash them twice with ice-cold PBS containing 1%
BSA.

o Resuspend the cells in cold PBS with 1% BSA to a concentration of 1 x 10° cells/mL.
» Reagent Preparation:
o Prepare a 10 mM stock solution of (S)-TCO-PEG3-amine in anhydrous DMSO.

o Further dilute the stock solution to the desired working concentration (e.g., 100 uM) in
PBS immediately before use.

e Labeling Reaction:

o Add the diluted (S)-TCO-PEG3-amine solution to the cell suspension. The final
concentration of the TCO reagent can be optimized but a starting point of 25-50 uM is
recommended.

o Incubate the cells for 30-60 minutes at room temperature or 4°C with gentle rocking or
shaking.

e Washing:
o After incubation, pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

o Remove the supernatant and wash the cells three times with cold PBS containing 1% BSA
to remove any unreacted labeling reagent.

o Downstream Applications:
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o The TCO-labeled cells are now ready for subsequent steps, such as conjugation with a
tetrazine-functionalized imaging agent, drug molecule, or for analysis by flow cytometry.
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Caption: Experimental workflow for labeling cells with (S)-TCO-PEG3-amine.
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Caption: Bioorthogonal ligation of (S)-TCO-PEG3-amine to a tetrazine-modified cell surface
glycan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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